Cas no 1805074-63-8 (2-Amino-6-fluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Amino-6-fluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 1805074-63-8
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4949234
• Update Time: 2023-08-22

2-Amino-6-fluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5F4NO2/c9-4-1-3(8(10,11)12)2-5(13)6(4)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： ZGEVEJFADKGYGZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives